Cas no 1280786-97-1 (3-Butoxy-4-chlorobenzoic acid)

• Product Name: 3-Butoxy-4-chlorobenzoic acid
• CAS No: 1280786-97-1
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• MDL: MFCD18434437
• CID: 1037554
• Update Time: 2025-04-20

3-Butoxy-4-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Butoxy-4-chlorobenzoic acid
• A-3562
• ACMC-209bek
• AK106583
• ANW-19050
• CTK8A9993
• KB-235410
• MolPort-015-143-251

• MDL： MFCD18434437
• Inchi： 1S/C11H13ClO3/c1-2-3-6-15-10-7-8(11(13)14)4-5-9(10)12/h4-5,7H,2-3,6H2,1H3,(H,13,14)
• InChI Key： VRKIJXYNWBDRJJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1OCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5